Cas no 105731-18-8 (Methyl 3-(4-Hydroxy-2-methylphenyl)propanoate)

• Product Name: Methyl 3-(4-Hydroxy-2-methylphenyl)propanoate
• CAS No: 105731-18-8
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD11616255
• CID: 126821
• PubChem ID: 13551833
• Update Time: 2025-10-18

Methyl 3-(4-Hydroxy-2-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-Hydroxy-2-methylphenyl)propanoate
• BENZENEPROPANOIC ACID, 4-HYDROXY-2-METHYL-, METHYL ESTER
• 3-(4-hydroxy-2-methyl-phenyl)-2-methyl-3H-quinazolin-4-one
• 3-(4-Hydroxy-2-methylphenyl)-2-methyl-4(3H)-quinazolinone
• 3-(4-hydroxy-2-methyl-phenyl)-propionic acid methyl ester
• 4(3H)-QUINAZOLINONE,3-(4-HYDROXY-o-TOLYL)-2-METHYL
• 4'-Hydroxymethaqualon
• 4'-Hydroxymethaqualone
• methyl [2-methyl-3-(4-hydroxy)phenyl]propionate
• methyl 4-hydroxy-2-methylbenzenepropanoate
• AKOS006315803
• AS-70169
• SY026463
• Methyl3-(4-Hydroxy-2-methylphenyl)propanoate
• CS-0002178
• Benzenepropanoic acid,4-hydroxy-2-methyl-,methyl ester
• SCHEMBL433147
• 4-Hydroxy-2-methyl-benzenepropanoic acid methyl ester
• A922140
• 105731-18-8
• MFCD11616255
• JHUHSBADMPWLGW-UHFFFAOYSA-N
• F18685

• MDL： MFCD11616255
• Inchi： 1S/C11H14O3/c1-8-7-10(12)5-3-9(8)4-6-11(13)14-2/h3,5,7,12H,4,6H2,1-2H3
• InChI Key： JHUHSBADMPWLGW-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C=CC(=CC=1C)O)=O

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 95.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.119
• Boiling Point: 313.9℃ at 760 mmHg
• Flash Point: 131.8°C
• Refractive Index: 1.529
• PSA: 46.53000
• LogP: 1.80620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols

Additional information on Methyl 3-(4-Hydroxy-2-methylphenyl)propanoate

Comprehensive Overview of Methyl 3-(4-Hydroxy-2-methylphenyl)propanoate (CAS No. 105731-18-8): Properties, Applications, and Industry Insights

Methyl 3-(4-Hydroxy-2-methylphenyl)propanoate (CAS 105731-18-8) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, fragrances, and fine chemical synthesis. With the growing demand for sustainable and high-performance ingredients, this ester derivative has garnered significant attention due to its unique molecular structure, combining a phenolic hydroxyl group with a methyl ester functionality. Researchers and manufacturers are increasingly exploring its potential in green chemistry and bio-based product development, aligning with global trends toward eco-friendly alternatives.

The compound’s chemical stability and solubility profile make it a valuable intermediate in synthesizing active pharmaceutical ingredients (APIs). Its 4-hydroxy-2-methylphenyl moiety contributes to antioxidant properties, a feature highly sought after in cosmetic formulations and nutraceuticals. Recent studies highlight its role in skin-care products, where it may help mitigate oxidative stress—a topic trending in anti-aging research. Additionally, its ester group enhances compatibility with hydrophobic matrices, making it suitable for controlled-release drug delivery systems.

From an industrial perspective, Methyl 3-(4-Hydroxy-2-methylphenyl)propanoate is synthesized via esterification reactions, often catalyzed by enzymatic or heterogeneous catalysts to improve yield and sustainability. This aligns with the circular economy movement, reducing waste and energy consumption. Analytical techniques like HPLC and GC-MS are critical for quality control, ensuring compliance with REACH and other regulatory standards. The compound’s low toxicity profile further supports its adoption in consumer-facing applications.

Market trends indicate rising interest in natural-derived esters, driven by consumer preference for clean-label products. As a result, CAS 105731-18-8 is being investigated as a potential substitute for synthetic additives in food and personal care industries. Its flavor-enhancing properties also open doors for use in gourmet fragrances and functional foods. FAQs such as "Is Methyl 3-(4-Hydroxy-2-methylphenyl)propanoate safe for topical use?" or "How does it compare to other phenolic esters?" reflect growing public curiosity, underscoring the need for transparent scientific communication.

In conclusion, Methyl 3-(4-Hydroxy-2-methylphenyl)propanoate exemplifies innovation at the intersection of chemistry and sustainability. Its multifunctional attributes, coupled with advancing catalytic technologies, position it as a key player in next-generation bioactive materials. For researchers and industry stakeholders, understanding its structure-activity relationships and scalable production methods will be pivotal in unlocking future applications.